N-[[3-(4-chlorophenoxy)phenyl]methyl]-3-fluoroaniline

• IUPAC Name: N-[[3-(4-chlorophenoxy)phenyl]methyl]-3-fluoroaniline
• InChI: InChI=1S/C19H15ClFNO/c20-15-7-9-18(10-8-15)23-19-6-1-3-14(11-19)13-22-17-5-2-4-16(21)12-17/h1-12,22H,13H2
• InChI Key: DESVRSKUXVSGTI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC2=CC=C(C=C2)Cl)CNC3=CC(=CC=C3)F
• Molecular Formula: C19H15ClFNO
• Molecular Weight: 327.8 g/mol

Description

N-[[3-(4-chlorophenoxy)phenyl]methyl]-3-fluoroaniline is a complex organic compound characterized by the presence of a chlorophenoxy group, a phenylmethyl group, and a fluoroaniline moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[[3-(4-chlorophenoxy)phenyl]methyl]-3-fluoroaniline typically involves multi-step organic reactions. One common method starts with the preparation of 3-(4-chlorophenoxy)benzaldehyde, which is then subjected to a nucleophilic substitution reaction with 3-fluoroaniline under controlled conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

N-[[3-(4-chlorophenoxy)phenyl]methyl]-3-fluoroaniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding quinones.

Reduction: Reduction reactions using agents like sodium borohydride can convert the compound into its corresponding amines.

Substitution: Nucleophilic substitution reactions can occur at the fluoroaniline moiety, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions include quinones, amines, and various substituted derivatives, depending on the specific reagents and conditions used .

Scientific Research Applications

N-[[3-(4-chlorophenoxy)phenyl]methyl]-3-fluoroaniline has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly in designing inhibitors for specific enzymes or receptors.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of N-[[3-(4-chlorophenoxy)phenyl]methyl]-3-fluoroaniline involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. For example, it may act as an inhibitor of certain protein kinases, disrupting signaling pathways involved in cell growth and proliferation .

Comparison with Similar Compounds

Similar Compounds

• N-[[3-(4-chlorophenoxy)phenyl]methyl]-2-fluoroaniline
• N-[[3-(4-chlorophenoxy)phenyl]methyl]-4-fluoroaniline
• N-[[3-(4-chlorophenoxy)phenyl]methyl]-3-chloroaniline

Uniqueness

N-[[3-(4-chlorophenoxy)phenyl]methyl]-3-fluoroaniline is unique due to the specific positioning of the fluoro group, which can significantly influence its chemical reactivity and biological activity. This positional variation can lead to differences in binding affinity, selectivity, and overall efficacy in various applications .